Cas no 2703768-35-6 (5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703768-35-6
• MF: C₁₈H₂₂N₄O₄
• MW: 358.391684055328
• CID: 5615566
• PubChem ID: 165947231
• Update Time: 2025-06-28

5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(5-aminopentan-2-yl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33360899
• 2703768-35-6
• 5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C18H22N4O4/c1-10(3-2-8-19)20-11-4-5-12-13(9-11)18(26)22(17(12)25)14-6-7-15(23)21-16(14)24/h4-5,9-10,14,20H,2-3,6-8,19H2,1H3,(H,21,23,24)
• InChI Key： COABDROYHDKZGQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NC(C)CCCN

Computed Properties

• Exact Mass: 358.16410520g/mol
• Monoisotopic Mass: 358.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 122Ų

Additional information on 5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703768-35-6)

The compound 5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703768-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in targeted protein degradation and drug discovery applications. The following brief synthesizes the latest findings related to this compound, focusing on its mechanism of action, therapeutic applications, and recent advancements in its development.

Recent studies have highlighted the role of this compound as a potent degrader of specific proteins, leveraging the ubiquitin-proteasome system (UPS). Its structure incorporates a phthalimide moiety linked to a piperidine-2,6-dione scaffold, which is critical for its binding affinity to cereblon (CRBN), a key component of the E3 ubiquitin ligase complex. This interaction facilitates the selective degradation of target proteins, making it a valuable tool in the development of proteolysis-targeting chimeras (PROTACs) and other targeted degradation therapies.

In preclinical models, 5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has demonstrated efficacy against a range of oncology targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its ability to degrade IKZF1/3 transcription factors in multiple myeloma cells, leading to significant tumor regression. The compound's pharmacokinetic properties, including its oral bioavailability and tissue distribution, have also been optimized in recent formulations, enhancing its translational potential.

Beyond oncology, researchers are exploring its application in inflammatory and autoimmune diseases. A 2024 Nature Chemical Biology study revealed its potential to modulate immune responses by degrading key regulators of cytokine signaling. This dual functionality underscores its versatility as a therapeutic agent and a research tool. However, challenges such as off-target effects and resistance mechanisms remain areas of active investigation.

In conclusion, 5-(5-aminopentan-2-yl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a cutting-edge molecule in chemical biology, with broad implications for drug discovery. Ongoing research aims to refine its specificity and expand its therapeutic applications, positioning it as a cornerstone of next-generation targeted therapies. Future studies will likely focus on combinatorial approaches and clinical translation to fully realize its potential.